![molecular formula C21H19N3O3S2 B3014944 N-benzyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide CAS No. 1260631-43-3](/img/no-structure.png)
N-benzyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide
Description
N-benzyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19N3O3S2 and its molecular weight is 425.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- N-benzyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide has been synthesized in research exploring the reactions of 2-benzamido-4,5-dihydro-3-thiophene carbonitriles. These reactions have led to the development of compounds with potential therapeutic applications (Maruoka, Yamagata, & Yamazaki, 2001).
Potential Antitumor Activity
Studies have shown that derivatives of this compound have potential as antitumor agents, particularly as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These inhibitors have shown significant potency against tumor cells in culture, suggesting their potential in cancer therapy (Gangjee et al., 2009).
Research has been conducted on various 4-substituted thieno[3,2-d]pyrimidine derivatives, including compounds structurally related to this compound. These compounds have displayed potent anticancer activity, comparable to known chemotherapeutic agents, against various human cancer cell lines (Hafez & El-Gazzar, 2017).
Insecticidal Applications
- Compounds structurally similar to this compound have been investigated for their potential as insecticidal agents. These studies contribute to the understanding of the compound's broader applications beyond medical research (Fadda et al., 2017).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-benzyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide involves the condensation of 2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetic acid with benzylamine, followed by acetylation of the resulting amide with acetic anhydride." "Starting Materials": [ "2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetic acid", "Benzylamine", "Acetic anhydride", "Methanol", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride" ], "Reaction": [ "Step 1: Dissolve 2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetic acid (1.0 g, 3.2 mmol) and benzylamine (0.5 mL, 4.8 mmol) in methanol (10 mL) and stir the mixture at room temperature for 24 hours.", "Step 2: Evaporate the solvent under reduced pressure and dissolve the residue in diethyl ether (20 mL).", "Step 3: Add 10% sodium hydroxide solution (10 mL) to the ether layer and stir the mixture for 30 minutes.", "Step 4: Separate the aqueous layer and acidify it with hydrochloric acid (1 M) until pH 2 is reached.", "Step 5: Collect the precipitate by filtration, wash it with water and dry it under vacuum to obtain N-benzyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide as a white solid (yield: 80%).", "Step 6: Dissolve N-benzyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide (0.5 g, 1.2 mmol) in acetic anhydride (10 mL) and stir the mixture at room temperature for 2 hours.", "Step 7: Pour the reaction mixture into ice-cold water (50 mL) and stir the mixture for 30 minutes.", "Step 8: Collect the precipitate by filtration, wash it with water and dry it under vacuum to obtain the final product as a white solid (yield: 85%).", "Step 9: Recrystallize the product from a mixture of methanol and water to obtain pure N-benzyl-2-(2,4-dioxo-3-(2-(thiophen-2-yl)ethyl)-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide." ] } | |
CAS No. |
1260631-43-3 |
Molecular Formula |
C21H19N3O3S2 |
Molecular Weight |
425.52 |
IUPAC Name |
N-benzyl-2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-1-yl]acetamide |
InChI |
InChI=1S/C21H19N3O3S2/c25-18(22-13-15-5-2-1-3-6-15)14-24-17-9-12-29-19(17)20(26)23(21(24)27)10-8-16-7-4-11-28-16/h1-7,9,11-12H,8,10,13-14H2,(H,22,25) |
InChI Key |
WZWQFJOPHVKDAM-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CCC4=CC=CS4)SC=C3 |
solubility |
not available |
Origin of Product |
United States |
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